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(2Z)-2-[(3,4-Dimethoxyphenyl)methylidene]-3-oxo-7-(piperidin-1-ium-1-ylmethyl)-1-benzofuran-6-olate (2Z)-2-[(3,4-Dimethoxyphenyl)methylidene]-3-oxo-7-(piperidin-1-ium-1-ylmethyl)-1-benzofuran-6-olate
Brand Name: Vulcanchem
CAS No.: 869077-34-9
VCID: VC0357796
InChI: InChI=1S/C23H25NO5/c1-27-19-9-6-15(12-20(19)28-2)13-21-22(26)16-7-8-18(25)17(23(16)29-21)14-24-10-4-3-5-11-24/h6-9,12-13,25H,3-5,10-11,14H2,1-2H3/b21-13-
SMILES: COC1=C(C=C(C=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCCCC4)OC
Molecular Formula: C23H25NO5
Molecular Weight: 395.4g/mol

(2Z)-2-[(3,4-Dimethoxyphenyl)methylidene]-3-oxo-7-(piperidin-1-ium-1-ylmethyl)-1-benzofuran-6-olate

CAS No.: 869077-34-9

Main Products

VCID: VC0357796

Molecular Formula: C23H25NO5

Molecular Weight: 395.4g/mol

(2Z)-2-[(3,4-Dimethoxyphenyl)methylidene]-3-oxo-7-(piperidin-1-ium-1-ylmethyl)-1-benzofuran-6-olate - 869077-34-9

CAS No. 869077-34-9
Product Name (2Z)-2-[(3,4-Dimethoxyphenyl)methylidene]-3-oxo-7-(piperidin-1-ium-1-ylmethyl)-1-benzofuran-6-olate
Molecular Formula C23H25NO5
Molecular Weight 395.4g/mol
IUPAC Name (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-(piperidin-1-ylmethyl)-1-benzofuran-3-one
Standard InChI InChI=1S/C23H25NO5/c1-27-19-9-6-15(12-20(19)28-2)13-21-22(26)16-7-8-18(25)17(23(16)29-21)14-24-10-4-3-5-11-24/h6-9,12-13,25H,3-5,10-11,14H2,1-2H3/b21-13-
Standard InChIKey XOSALYYWAMYXNF-BKUYFWCQSA-N
Isomeric SMILES COC1=C(C=C(C=C1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)[O-])C[NH+]4CCCCC4)OC
SMILES COC1=C(C=C(C=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCCCC4)OC
Canonical SMILES COC1=C(C=C(C=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)[O-])C[NH+]4CCCCC4)OC
PubChem Compound 7197804
Last Modified Nov 11 2021
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